Cas no 2138139-04-3 (4(3H)-Pyrimidinethione, 5,6-dimethyl-2-(trichloromethyl)-)

• Product Name: 4(3H)-Pyrimidinethione, 5,6-dimethyl-2-(trichloromethyl)-
• CAS No: 2138139-04-3
• MF: C₇H₇Cl₃N₂S
• MW: 257.567877054214
• CID: 5294609
• Update Time: 2025-07-02

4(3H)-Pyrimidinethione, 5,6-dimethyl-2-(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinethione, 5,6-dimethyl-2-(trichloromethyl)-

• Inchi： 1S/C7H7Cl3N2S/c1-3-4(2)11-6(7(8,9)10)12-5(3)13/h1-2H3,(H,11,12,13)
• InChI Key： ORXYHIINOSBUDX-UHFFFAOYSA-N
• SMILES： C1(C(Cl)(Cl)Cl)=NC(C)=C(C)C(=S)N1

Additional information on 4(3H)-Pyrimidinethione, 5,6-dimethyl-2-(trichloromethyl)-

Introduction to 4(3H)-Pyrimidinethione, 5,6-dimethyl-2-(trichloromethyl) and Its Applications in Modern Chemical Biology

The compound with the CAS number 2138139-04-3, identified as 4(3H)-Pyrimidinethione, 5,6-dimethyl-2-(trichloromethyl), represents a significant advancement in the field of chemical biology. This heterocyclic compound has garnered considerable attention due to its unique structural properties and potential applications in pharmaceutical research and drug development. The molecular framework of this compound, featuring a pyrimidine core with thione functionality and substituents such as dimethyl groups and trichloromethyl at strategic positions, endows it with distinct chemical reactivity and biological relevance.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of bioactive molecules. The presence of the thione group (C=S) in the pyrimidine ring enhances its reactivity, making it a valuable precursor for further functionalization. This characteristic is particularly useful in medicinal chemistry, where structural modifications can lead to the discovery of novel therapeutic agents. The 5,6-dimethyl substitution pattern further contributes to the compound's stability and solubility profile, facilitating its use in various chemical reactions and biological assays.

In the realm of drug discovery, 4(3H)-Pyrimidinethione, 5,6-dimethyl-2-(trichloromethyl) has been explored for its potential to interact with biological targets. Preliminary investigations suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in metabolic disorders and inflammatory diseases. The trichloromethyl group, known for its electrophilic nature, can participate in nucleophilic substitution reactions, allowing for the development of derivatives with enhanced binding affinity. Such modifications are crucial for optimizing pharmacological properties like potency and selectivity.

The compound's significance extends to its application in material science and agrochemical research. Its structural motifs are reminiscent of natural products that have been isolated from microorganisms and plants, inspiring synthetic chemists to explore analogous structures. By leveraging computational methods and high-throughput screening techniques, researchers have been able to identify promising derivatives of this scaffold. These derivatives are being tested for their efficacy in modulating biological pathways relevant to human health.

Advances in synthetic methodologies have also contributed to the growing interest in 4(3H)-Pyrimidinethione, 5,6-dimethyl-2-(trichloromethyl). Modern techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled the efficient construction of complex molecular architectures derived from this compound. Such innovations are not only accelerating the discovery process but also reducing the environmental footprint of synthetic workflows through greener chemistry principles.

The biological activity of this compound has been further elucidated through structural-activity relationship (SAR) studies. By systematically varying substituents on the pyrimidine ring, researchers have gained insights into how different functional groups influence binding interactions with biological targets. These findings are being integrated into predictive models that can guide future synthetic efforts. The use of machine learning algorithms has complemented traditional experimental approaches by identifying novel derivatives with optimized properties.

In conclusion, 4(3H)-Pyrimidinethione, 5,6-dimethyl-2-(trichloromethyl) (CAS no. 2138139-04-3) stands as a testament to the ingenuity of modern chemical biology. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery and material science applications. As research continues to uncover new possibilities for this compound and its derivatives, it is likely to play an increasingly important role in addressing global challenges related to human health and industrial innovation.